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Compound of Interest

Compound Name: 5-Bromooctan-4-ol

Cat. No.: B15460786 Get Quote

In-Depth Technical Guide to the Physical
Properties of 5-Bromooctan-4-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known physical properties of 5-Bromooctan-4-
ol. Due to a lack of extensive published experimental data for this specific compound, this

document outlines the available molecular information. Furthermore, it details standardized

experimental protocols for the determination of key physical properties, namely boiling and

melting points, which are critical for the characterization of chemical entities in research and

development. A logical workflow for these experimental determinations is also presented.

Molecular and Physical Properties of 5-Bromooctan-
4-ol
While specific experimental data for the boiling and melting points of 5-Bromooctan-4-ol are

not readily available in the current body of scientific literature, its fundamental molecular

properties have been established. These are crucial for any theoretical estimation or

experimental design.
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Property Value Source

Molecular Formula C8H17BrO [1]

Molecular Weight 209.12 g/mol [1]

CAS Number 61539-74-0 [1][2]

Experimental Protocols for Physical Property
Determination
The following sections describe standard laboratory procedures for determining the boiling and

melting points of an organic compound like 5-Bromooctan-4-ol.

Determination of Melting Point
This protocol is applicable if 5-Bromooctan-4-ol is a solid at room temperature.

Objective: To determine the temperature range over which the solid phase of a substance

transitions to the liquid phase.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline organic compound is placed on a

clean, dry watch glass. The sample is finely powdered using a mortar and pestle to ensure

uniform packing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.guidechem.com/encyclopedia/4-octanol-5-bromo--dic1193926.html
https://www.guidechem.com/encyclopedia/4-octanol-5-bromo--dic1193926.html
https://www.guidechem.com/encyclopedia/4-octanol-5-bromo--dic1193926.html
https://www.chemsrc.com/en/cas/61539-74-0_1158993.html
https://www.benchchem.com/product/b15460786?utm_src=pdf-body
https://www.benchchem.com/product/b15460786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Approximate Melting Point Determination: The heating rate is initially set to a rapid increase

(10-20 °C per minute) to quickly determine an approximate melting point range.

Accurate Melting Point Determination: The apparatus is allowed to cool. A new sample is

prepared and the heating rate is adjusted to a slow increase (1-2 °C per minute) as the

temperature approaches the previously determined approximate melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. This process is typically

repeated to ensure accuracy.

Determination of Boiling Point (Distillation Method)
This protocol is applicable if 5-Bromooctan-4-ol is a liquid at room temperature.

Objective: To determine the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath
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Boiling chips

Clamps and stand

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is

filled to approximately two-thirds of its volume with the liquid sample, and a few boiling chips

are added to ensure smooth boiling.

Thermometer Placement: The thermometer is placed in the distillation head such that the top

of the thermometer bulb is level with the bottom of the side arm leading to the condenser.

This ensures that the recorded temperature is that of the vapor in equilibrium with the boiling

liquid.

Heating: The distillation flask is heated gently. The heating rate is controlled to maintain a

slow and steady distillation rate, typically one to two drops of distillate per second.

Temperature Reading: The temperature is recorded when it stabilizes. This stable

temperature, observed while the liquid is boiling and condensing, is the boiling point of the

substance at the recorded atmospheric pressure.

Pressure Correction: If the atmospheric pressure during the experiment is not at standard

sea-level pressure (760 mmHg), the observed boiling point may be corrected using a

nomograph or the Clausius-Clapeyron equation.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental characterization of

the physical state and key physical properties of a novel or uncharacterized compound such as

5-Bromooctan-4-ol.
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Caption: Workflow for the determination of the physical properties of 5-Bromooctan-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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